Cas no 17626-02-7 (1,4-Benzenediamine,2,5-dimethoxy-)

1,4-Benzenediamine, 2,5-dimethoxy-, also known as 2,5-dimethoxy-p-phenylenediamine, is a specialized aromatic diamine compound featuring methoxy substituents at the 2 and 5 positions of the benzene ring. This structural modification enhances its solubility in organic solvents and improves its reactivity in polymerization and coupling reactions. The compound serves as a key intermediate in the synthesis of advanced polymers, dyes, and pharmaceuticals, where its electron-donating methoxy groups contribute to tailored electronic and optical properties. Its stability under controlled conditions and compatibility with various synthetic routes make it valuable for research and industrial applications requiring precise molecular design. The presence of both amine and methoxy functionalities allows for versatile chemical modifications, enabling its use in high-performance materials and functionalized derivatives.

1,4-Benzenediamine,2,5-dimethoxy- structure

17626-02-7 structure

Product Name:1,4-Benzenediamine,2,5-dimethoxy-

CAS No:17626-02-7

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD00465199

CID:227001

PubChem ID:155594

Update Time:2025-07-02

1,4-Benzenediamine,2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzenediamine,2,5-dimethoxy-
- 2,5-dimethoxybenzene-1,4-diamine
- 4-AMINO-2,5-DIMETHOXYANILINE
- CCRIS 8120
- YSZC1370
- F87187
- 1,4-Benzenediamine, 2,5-dimethoxy-
- SCHEMBL926329
- 8F69XR9HP5
- AMINO-2,5-DIMETHOXYANILINE, 4-
- 2,5-DIMETHOXY-1,4-DIAMINOBENZENE
- CS-0170321
- 2,5-dimethoxy-1,4-phenylenediamine
- 2,5-Dimethoxy-1,4-benzenediamine
- 2,5-Dimethoxy-p-phenylenediamine
- AKOS001716845
- 2,5-Dimethoxy-1,4-benzenediamine #
- 17626-02-7
- 2,5-dimethoxy paraphenylene diamine
- DTXSID90170105
- UNII-8F69XR9HP5
- DTXCID4092596
- MDL： MFCD00465199
- Inchi： 1S/C8H12N2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,9-10H2,1-2H3
- InChI Key： FOVOBTLEKSQTFG-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=CC=1N)OC)N

Computed Properties

Exact Mass: 168.08996
Monoisotopic Mass: 168.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.5A^2
XLogP3: 0.5

Experimental Properties

Density: 1.184
Melting Point: 212.5-214 °C
Boiling Point: 337.9°C at 760 mmHg
Flash Point: 182.2°C
Refractive Index: 1.592
PSA: 70.5

1,4-Benzenediamine,2,5-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240961-100mg	2,5-Dimethoxy-p-phenylenediamine	17626-02-7	98%	100mg	￥1659.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240961-250mg	2,5-Dimethoxy-p-phenylenediamine	17626-02-7	98%	250mg	￥2571.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240961-1g	2,5-Dimethoxy-p-phenylenediamine	17626-02-7	98%	1g	￥7416.00	2023-11-21
eNovation Chemicals LLC	Y1132957-10g	2,5-dimethoxybenzene-1,4-diamine	17626-02-7	95%	10g	$1500	2024-07-23
Ambeed	A1188432-1g	2,5-Dimethoxybenzene-1,4-diamine	17626-02-7	98%	1g	$684.0	2024-07-21
eNovation Chemicals LLC	Y1132957-5g	2,5-dimethoxybenzene-1,4-diamine	17626-02-7	95%	5g	$1800	2025-02-27
1PlusChem	1P00250K-100mg	1,4-Benzenediamine, 2,5-dimethoxy-	17626-02-7	95%;RG	100mg	$178.00	2024-06-19
1PlusChem	1P00250K-250mg	1,4-Benzenediamine, 2,5-dimethoxy-	17626-02-7	95%;RG	250mg	$290.00	2024-06-19
1PlusChem	1P00250K-1g	1,4-Benzenediamine, 2,5-dimethoxy-	17626-02-7	95%;RG	1g	$515.00	2024-06-19
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